2-(((5-Methylisoxazol-3-YL)amino)methylene)indane-1,3-dione

• IUPAC Name: 3-hydroxy-2-[(5-methyl-1,2-oxazol-3-yl)iminomethyl]inden-1-one
• InChI: InChI=1S/C14H10N2O3/c1-8-6-12(16-19-8)15-7-11-13(17)9-4-2-3-5-10(9)14(11)18/h2-7,17H,1H3
• InChI Key: WJTYLDFLVHXZGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N=CC2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(((5-Methylisoxazol-3-YL)amino)methylene)indane-1,3-dione involves complex chemical reactions. For instance, the IR spectrum of N-(5-methylisoxazol-3-yl)-2-(5-phe-nyl-1,3,4-oxadiazol-2-yl)acetamide shows a characteristic band at 1237 cm−1 due to C-O-C stretching vibration confirming the formation of 1,3,4-oxadiazole ring.

Molecular Structure Analysis

The molecular structure of 2-(((5-Methylisoxazol-3-YL)amino)methylene)indane-1,3-dione is unique and offers immense potential for various applications. The 1H NMR spectrum of a similar compound does not exhibit signals due to the CH=N proton, and the NH protons of the hydrazone, which are present in its precursor at δ 7.93, 8.16, 11.49 and 11.55, confirming the oxadiazole ring formation.

Chemical Reactions Analysis

The chemical reactions involving 2-(((5-Methylisoxazol-3-YL)amino)methylene)indane-1,3-dione are complex and involve multiple steps. The absence of azomethine carbon signals at δ 143.5 and 147.3 in 13C NMR spectrum of a similar compound also supports the formation of the oxadiazole ring.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Organic Electronics and Photopolymerization

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Natural Product Synthesis

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